1-(4-(Imidazo[1,2-A]pyridin-2-YL)phenyl)ethanone

• CAS No.: 55843-92-0
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 1-(4-imidazo[1,2-a]pyridin-2-ylphenyl)ethanone
• InChI: InChI=1S/C15H12N2O/c1-11(18)12-5-7-13(8-6-12)14-10-17-9-3-2-4-15(17)16-14/h2-10H,1H3
• InChI Key: AIRHSZXGCBCSPI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CN3C=CC=CC3=N2

Description

1-(4-(Imidazo[1,2-A]pyridin-2-YL)phenyl)ethanone is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methylmagnesium iodide (prepared from 3.6 g of magnesium and 22 g of methyl iodide) in 40 ml of ether is added dropwise to a mixture of 6.5 g of 4-(imidazo[1,2-a]pyridin-2-yl)benzonitrile and 50 ml of tetrahydrofuran with stirring on an ice bath. The mixture is heated under reflux for 3 hours, and the reaction mixture is cooled with salt and ice. 100 ml of 50% sulfuric acid is added dropwise to the reaction mixture, water is added, and the whole mixture is adjusted to pH 8 by addition of 20% sodium hydroxide. The crystalline precipitate is filtered off, washed with water and recrystallized from dimethylformamide to give 4.2 g of 2-(4-acetylphenyl)-imidazo[1,2-a]pyridine as colorless crystals melting at 209°-210°C. 2.2 g of the thus-obtained 2-(4-acetylphenyl)-imidazo[1,2-a]pyridine is heated with 0.45 g of sulfur and 10 ml of morpholine under reflux for 6 hours. The reaction mixture is cooled, and ethanol is added. The crystalline precipitate is filtered off and washed with ethanol to give 1.4 g of 4-(imidazo[1,2-a]pyridin-2-yl)phenylacetothiomorpholide as yellowish brown crystals melting at 204°-206°C.